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Essential Safety Protocols for Handling
Strontium-86 in the Laboratory

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium-86

Cat. No.: B083252

Itis crucial to understand that Strontium-86 is a stable isotope and does not pose a
radiological hazard. Therefore, personal protective equipment (PPE) and handling procedures
should be based on the chemical form of the strontium compound being used, rather than on
radiation protection principles. The primary hazards associated with common strontium
compounds, such as strontium carbonate, are typically skin and eye irritation.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Strontium-86 compounds. The focus
is on safe chemical handling, operational procedures, and proper disposal.

Personal Protective Equipment (PPE) for Chemical
Handling of Strontium-86 Compounds

The following table summarizes the recommended PPE for handling Strontium-86 compounds
in a standard laboratory setting. These recommendations are based on general safety data
sheet (SDS) guidelines for stable strontium compounds.
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PPE Category

Item

Specifications and Use

Hand Protection

Disposable Gloves

Nitrile or latex gloves are
suitable for preventing skin
contact.[1] Gloves should be
inspected before use and
removed promptly if

contaminated.

Body Protection

Laboratory Coat

A full-length lab coat, worn
closed with sleeves rolled
down, is required to protect

against spills and splashes.[1]

Eye Protection

Safety Glasses

Safety glasses with side
shields or chemical safety
goggles should be worn to
protect the eyes from dusts,

powders, or solutions.

Respiratory Protection

Not generally required

For procedures that may
generate dust or aerosols of
strontium compounds, a P2,
N95, or P3 respirator may be
necessary.[1] Work in a well-
ventilated area or a fume hood
is recommended to minimize

inhalation.

Foot Protection

Closed-toe Shoes

Closed-toe shoes must be
worn at all times in the
laboratory to protect against

spills.[1]

Operational Plan for Handling Strontium-86

Compounds
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Adherence to a strict operational plan is vital for ensuring safety when working with any
chemical, including Strontium-86 compounds.

Preparation and Engineering Controls:

o Work Area: Designate a specific area for handling Strontium-86 compounds. Cover the work
surface with absorbent paper to contain any spills.

o Ventilation: Use a fume hood when handling powders or volatile solutions to minimize
inhalation risks.

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in good working order.

Donning of Personal Protective Equipment (PPE):

The following diagram illustrates the correct sequence for putting on PPE.

. 4. Don Respirator
w 1. Don Lab Coat H 2. Don Gloves H 3. Don Eye Protection (if required) Ready for Work

Click to download full resolution via product page

Figure 1: PPE Donning Sequence

Handling Procedures:

e Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.
e Minimize Dust: Handle solid compounds carefully to avoid generating dust.
* No Mouth Pipetting: Never pipette any chemical solution by mouth.

e Hand Washing: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory.

Doffing of Personal Protective Equipment (PPE):

Removing PPE in the correct order is critical to prevent contamination.
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Figure 2: PPE Doffing Sequence

Disposal Plan for Strontium-86 Waste

As Strontium-86 is not radioactive, waste disposal should follow standard procedures for

chemical waste. Radioactive waste protocols are not applicable.

Waste Type

Collection Container

Disposal Procedure

Solid Waste

Labeled, sealed container for

chemical waste.

Collect contaminated items
such as gloves, absorbent
paper, and empty vials in a
designated, clearly labeled

solid chemical waste container.

Liquid Waste

Labeled, sealed container for
aqueous or organic chemical

waste.

Collect liquid waste containing
Strontium-86 in a compatible,
sealed, and clearly labeled
liquid chemical waste
container. Do not pour down
the drain unless permitted by
local regulations and
institutional policy for non-

hazardous aqueous solutions.

Sharps Waste

Puncture-resistant sharps

container for chemical waste.

Dispose of any contaminated
sharps (needles, scalpels, etc.)
in a designated sharps

container for chemical waste.

Disposal Procedures:
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e Labeling: All waste containers must be clearly labeled with the chemical contents, including
"Strontium-86 compound"” and any other hazardous components.

o Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials.

» Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) department. Follow all institutional and local regulations for chemical waste disposal.

By adhering to these guidelines, researchers can safely handle Strontium-86 compounds,
minimizing chemical exposure and ensuring a safe laboratory environment. Always consult the
specific Safety Data Sheet (SDS) for the strontium compound you are using for detailed hazard
information and handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

